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Compound of Interest

Compound Name: 1,2,4,5-Tetramethylbenzene

Cat. No.: B166113 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,2,4,5-Tetramethylbenzene, more commonly known as durene, is an aromatic hydrocarbon

with the chemical formula C₁₀H₁₄.[1] It is a colorless, crystalline solid with a sweet, camphor-

like odor.[1][2] As one of the three isomers of tetramethylbenzene, durene is distinguished by

its high molecular symmetry, which results in an unusually high melting point.[1] This

compound is a vital intermediate in the chemical industry, primarily serving as the precursor for

pyromellitic dianhydride (PMDA), a key monomer in the production of high-performance

polyimide polymers.[3][4] Its unique structure and reactivity also make it a valuable building

block in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[5][6]

Chemical Structure and Identification
Durene consists of a benzene ring substituted with four methyl groups at the 1, 2, 4, and 5

positions.[1] This symmetrical arrangement of substituents is a defining characteristic of the

molecule.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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